
interaction of sulfur dioxide with atmospheric
oxidants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfur Dioxide

Cat. No.: B10827702 Get Quote

An In-depth Technical Guide on the Interaction of Sulfur Dioxide with Atmospheric Oxidants

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfur dioxide (SO2) is a significant atmospheric pollutant, with primary anthropogenic

sources including the combustion of fossil fuels and industrial processes like smelting.[1] Its

atmospheric oxidation leads to the formation of sulfuric acid (H2SO4) and sulfate aerosols,

which have profound implications for air quality, human health, climate, and the formation of

acid rain.[1][2] The transformation of SO2 is not a single process but a complex series of

reactions that occur in different atmospheric phases: the gas phase, the aqueous phase (within

cloud and fog droplets), and heterogeneously on the surface of atmospheric particles.[1][3][4]

This technical guide provides a comprehensive overview of the core chemical interactions

between SO2 and major atmospheric oxidants, including the hydroxyl radical (OH), ozone (O3),

hydrogen peroxide (H2O2), and the nitrate radical (NO3). It summarizes key quantitative data,

details common experimental protocols, and visualizes the critical reaction pathways to offer an

in-depth resource for the scientific community.

Gas-Phase Oxidation of Sulfur Dioxide
The oxidation of SO2 in the gas phase is a critical initial step in the formation of sulfate

aerosols. This process is predominantly driven by daytime photochemistry, which generates
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highly reactive radical species.

Reaction with Hydroxyl Radical (OH)
The reaction with the hydroxyl radical (OH) is recognized as the principal and often rate-limiting

gas-phase oxidation pathway for SO2 in the atmosphere.[2][3][5] This reaction is fundamental

to understanding acid rain and sulfate aerosol formation.[2] The process initiates with the

formation of a HOSO2 adduct, which is subsequently stabilized by a third body (M, such as N2

or O2). This adduct then reacts with molecular oxygen to produce sulfur trioxide (SO3) and a

hydroperoxyl radical (HO2).[1] The SO3 rapidly reacts with water vapor to form sulfuric acid

(H2SO4).[1]

The overall reaction sequence can be summarized as:

Adduct Formation: SO2 + OH + M → HOSO2• + M[1][6]

Oxidation: HOSO2• + O2 → SO3 + HO2•[1]

Hydration: SO3 + H2O → H2SO4[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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